Cas no 116943-54-5 (Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI))

• Product Name: Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI)
• CAS No: 116943-54-5
• MF: C₁₁H₁₅ClN₂O₄S
• MW: 306.765800714493
• CID: 215604
• PubChem ID: 3088073
• Update Time: 2025-04-19

Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,[[(1-phenylethyl)amino]sulfonyl]-, 2-chloroethyl ester (9CI)
• 2-chloroethyl N-(1-phenylethylsulfamoyl)carbamate
• Carbamic acid, (((1-phenylethyl)amino)sulfonyl)-, 2-chloroethyl ester
• 2-Chloroethyl (((1-phenylethyl)amino)sulfonyl)carbamate
• BRN 5593493
• DTXSID00922213
• N-(Chloro-2 ethoxycarbonyl) N'-(alpha-phenyl ethyl) sulfamide
• 2-Chloroethyl hydrogen [(1-phenylethyl)sulfamoyl]carbonimidate
• N-(Chloro-2 ethoxycarbonyl) N'-(alpha-phenyl ethyl) sulfamide [French]
• 116943-54-5

• Inchi： 1S/C11H15ClN2O4S/c1-9(10-5-3-2-4-6-10)13-19(16,17)14-11(15)18-8-7-12/h2-6,9,13H,7-8H2,1H3,(H,14,15)
• InChI Key： KGLTWBYGXAFDMI-UHFFFAOYSA-N
• SMILES： ClCCOC(NS(NC(C)C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 306.04425
• Monoisotopic Mass: 306.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.9Ų

Experimental Properties

• Density: 1.357
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.556
• PSA: 84.5